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Compound of Interest

Compound Name: Halauxifen

Cat. No.: B1672591 Get Quote

Introduction

Halauxifen-methyl is a synthetic auxin herbicide used for the post-emergence control of

broadleaf weeds.[1][2] Its increasing use necessitates sensitive and reliable analytical methods

for monitoring its residues in various environmental matrices to ensure food safety and

environmental protection. This application note details a robust Liquid Chromatography with

tandem Mass Spectrometry (LC-MS/MS) method for the quantification of halauxifen-methyl

and its metabolites in soil and water samples.

Principle

The method involves the extraction of halauxifen-methyl and its metabolites from the sample

matrix, followed by cleanup and analysis using LC-MS/MS. The analytes are separated by

reverse-phase liquid chromatography and detected by tandem mass spectrometry in Multiple

Reaction Monitoring (MRM) mode, which provides high selectivity and sensitivity.

Experimental Protocols
1. Sample Preparation

1.1. Water Samples[3]

Acidify 10 mL of the water sample with 1.0 mL of 10% formic acid.
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Condition a reverse-phase solid-phase extraction (SPE) cartridge (e.g., Strata X, 3 mL/60

mg) with methanol followed by 0.1% formic acid.

Load the acidified water sample onto the SPE cartridge.

Wash the cartridge with 0.1% formic acid.

Dry the cartridge under vacuum.

Elute the residues with methanol.

Fortify the extract with a stable-isotope internal standard solution.

Concentrate the extract under a stream of nitrogen at 40°C.

Reconstitute the residue in 1.0 mL of a water:acetonitrile:formic acid (90:10:0.1, v/v/v)

solution.

Vortex and sonicate to ensure complete dissolution before LC-MS/MS analysis.

1.2. Soil and Plant Samples[1][4]

Homogenize the sample (e.g., 5g of plant material or 10g of soil) in a 50 mL centrifuge tube.

Add acetonitrile for extraction and shake vigorously. For soil, an acetonitrile/water (80/20,

v/v) solution with 0.1% phosphoric acid can be used.

Perform a dispersive solid-phase extraction (d-SPE) cleanup with Primary Secondary Amine

(PSA) and graphitized carbon black (GCB) for plant samples, or Florisil for soil samples.

For some soil analyses, a strong cation exchange (SCX) solid-phase extraction (SPE)

procedure can be used for purification.

Evaporate the eluate to dryness. For the acid metabolite, derivatization to a butyl ester may

be necessary.

Reconstitute the final extract in an appropriate solvent, such as methanol or an

acetonitrile/water mixture, for LC-MS/MS analysis.
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2. LC-MS/MS Analysis

2.1. Liquid Chromatography (LC) Conditions

Parameter Condition

Column
Zorbax SB-C8, 4.6 x 75 mm, 3.5 µm or

Symmetry C18, 2.1 x 100 mm, 5 µm

Mobile Phase A
0.1% formic acid in water or 5 mM ammonium

acetate and 0.1% acetic acid in water

Mobile Phase B

0.1% formic acid in methanol or 5 mM

ammonium acetate and 0.1% acetic acid in

methanol

Flow Rate 0.3 mL/min to 0.45 mL/min

Injection Volume 20 µL

Gradient

A gradient starting with a high aqueous phase

and ramping up the organic phase is typically

used. For example: 0.00 min - 10% B, 7.0-9.0

min - 100% B, 9.1-12.0 min - 10% B.

2.2. Mass Spectrometry (MS/MS) Conditions
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Parameter Condition

Ionization Mode Electrospray Ionization (ESI), Positive

IonSpray Voltage 5500 V

Temperature 600 °C

Collision Gas Medium

Curtain Gas 30 psi

Ion Source Gas 1 50 psi

Ion Source Gas 2 50 psi

Detection Mode Multiple Reaction Monitoring (MRM)

Data Presentation
Table 1: MRM Transitions for Halauxifen-methyl and its Metabolite

Analyte
Precursor Ion (Q1)
m/z

Product Ion (Q3)
m/z (Quantitative)

Product Ion (Q3)
m/z (Confirmatory)

Halauxifen-methyl 344.82 250.10 285.00

Halauxifen Acid (as

butyl ester)
387 250 207

Table 2: Method Performance Data
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Matrix Analyte
LOQ
(µg/L or
µg/kg)

LOD
(µg/L or
µg/kg)

Recovery
(%)

RSD (%)
Referenc
e

Water
Halauxifen-

methyl
0.05 0.015 71-88 7

Water

X1139372

9

(metabolite

)

0.05 0.015 70-120 ≤20

Water

X1140679

0

(metabolite

)

0.05 0.015 70-120 ≤22

Water

X1144975

7

(metabolite

)

0.05 0.015 70-120 ≤20

Soil
Halauxifen-

methyl
0.0015 - 91-98 3

Soil
Halauxifen

Acid
0.0015 - 88-99 5

Wheat

Plant

Halauxifen-

methyl
- - - 19-22

Visualizations
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Caption: Experimental workflow for Halauxifen residue analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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